Cas no 6790-20-1 (6-Dodecanone,7-hydroxy-)

• Product Name: 6-Dodecanone,7-hydroxy-
• CAS No: 6790-20-1
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 516915
• PubChem ID: 110924
• Update Time: 2025-04-19

6-Dodecanone,7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 6-Dodecanone,7-hydroxy-
• 7-HYDROXY-6-DODECANONE
• 7-hydroxydodecan-6-one
• 6-Dodecanone,7-hydroxy
• 6-hydroxy-7-dodecanone
• 7-Hydroxy-dodecan-6-on
• 7-hydroxy-dodecan-6-one
• n-Amyl-n-caproyl-carbinol
• n-Capronoin
• AI3-06210
• NS00045112
• EINECS 229-860-7
• SCHEMBL1295300
• DTXSID60987262
• 6790-20-1
• 6-Dodecanone, 7-hydroxy-

• Inchi： 1S/C12H24O2/c1-3-5-7-9-11(13)12(14)10-8-6-4-2/h11,13H,3-10H2,1-2H3
• InChI Key： ATQOGFAUUNCKHV-UHFFFAOYSA-N
• SMILES： OC(C(CCCCC)=O)CCCCC

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.903
• Boiling Point: 238.6 °C at 760 mmHg
• Flash Point: 97.4 °C
• Refractive Index: 1.446
• PSA: 37.30000
• LogP: 3.07700